Cas no 111698-89-6 (Ethyl 4-Amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-Amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 111698-89-6
• MF: C₉H₁₂N₂O₂S₂
• MW: 244.333779335022
• MDL: MFCD01072107
• CID: 129367
• PubChem ID: 698228
• Update Time: 2025-04-18

Ethyl 4-Amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 4-amino-2,3-dihydro-3-(2-propen-1-yl)-2-thioxo-, ethyl ester
• ETHYL 3-ALLYL-4-AMINO-2-THIOXO-2,3-DIHYDRO-1,3-THIAZOLE-5-CARBOXYLATE
• 3-Allyl-4-amino-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester
• AC1LF62X
• ACMC-20edoj
• ChemDiv1_000847
• Oprea1_132571
• Oprea1_638875
• DTXSID60351343
• Ethyl3-allyl-4-amino-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• MLS000523634
• SMR000122707
• ethyl 4-amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• MFCD01072107
• ethyl 4-amino-3-prop-2-enyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
• AKOS000266012
• 111698-89-6
• CHEMBL1557145
• CCG-111951
• Z57782876
• Ethyl 3-allyl-4-amino-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• EN300-28797
• HMS2385M04
• HMS589G11
• CS-0244668
• Ethyl 4-Amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate

• MDL： MFCD01072107
• Inchi： 1S/C9H12N2O2S2/c1-3-5-11-7(10)6(15-9(11)14)8(12)13-4-2/h3H,1,4-5,10H2,2H3
• InChI Key： FVAURYNWNASSIF-UHFFFAOYSA-N
• SMILES： S1C(N(CC=C)C(=C1C(=O)OCC)N)=S

Computed Properties

• Exact Mass: 244.03416
• Monoisotopic Mass: 244.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 118-120 °CEnamineEN300-28797
• Boiling Point: 358.4±52.0 °C at 760 mmHg
• Flash Point: 170.5±30.7 °C
• PSA: 55.56
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 4-Amino-3-(prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)